N-(1-phenylpropyl)cyclohexanecarboxamide

• IUPAC Name: N-(1-phenylpropyl)cyclohexanecarboxamide
• InChI: InChI=1S/C16H23NO/c1-2-15(13-9-5-3-6-10-13)17-16(18)14-11-7-4-8-12-14/h3,5-6,9-10,14-15H,2,4,7-8,11-12H2,1H3,(H,17,18)
• InChI Key: ODMSVQKUBVDAQL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)NC(=O)C2CCCCC2
• Molecular Formula: C16H23NO
• Molecular Weight: 245.36 g/mol

Description

N-(1-phenylpropyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C16H23NO and its molecular weight is 245.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 245.177964357 g/mol and the complexity rating of the compound is 252. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

A range of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including those with phenyl substituents, were synthesized and characterized through various spectroscopic methods. The study focused on elucidating the structural properties of these compounds, with one derivative, N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide, undergoing a detailed crystallographic analysis to determine its molecular and crystal structure. This research contributes to the broader understanding of cyclohexanecarboxamide derivatives' chemical and physical properties, highlighting their potential for various applications (Özer et al., 2009).

Catalytic Reactions and Chemical Functionalization

Copper-catalyzed reactions involving unactivated alkanes with amides, including cyclohexanecarboxamides, have been explored to form N-alkyl products. This process demonstrates the functionalization of secondary C–H bonds over tertiary ones and even primary C–H bonds, showcasing the potential of cyclohexanecarboxamide derivatives in organic synthesis and material science. The study provided insights into the reaction mechanism, highlighting the role of copper catalysts and tert-butoxy radicals in the formation of N-alkyl imide products (Tran et al., 2014).

Polymer Science and Material Chemistry

In polymer science, the chemical structure and solubility of bisamide additives, including cyclohexanecarboxamide derivatives, have been studied for their effects on the nucleation of isotactic polypropylene and the improvement of its charge storage properties. This research provides valuable insights into how the molecular structure of cyclohexanecarboxamide derivatives influences their performance as nucleating agents and electret additives, with implications for developing advanced polymeric materials (Mohmeyer et al., 2006).

Biological and Pharmaceutical Applications

Cyclohexanecarboxamide derivatives have also been explored for their biological and pharmaceutical applications. For instance, new cyclohexane-1-carboxamides were synthesized and evaluated for their potential as apoptosis inducers, showcasing promising activity against breast cancer cell lines. This highlights the potential of cyclohexanecarboxamide derivatives in drug discovery and development, particularly in cancer therapy (Abd-Allah & Elshafie, 2018).

Safety and Hazards

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